Cas no 1354021-06-9 (4-bromo-2-chloro-5-iodopyridine)

• Product Name: 4-bromo-2-chloro-5-iodopyridine
• CAS No: 1354021-06-9
• MF: C₅H₂BrClIN
• MW: 318.337551593781
• CID: 1243781
• PubChem ID: 118844486
• Update Time: 2025-06-08

4-bromo-2-chloro-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-chloro-5-iodopyridine
• 1354021-06-9
• G63789
• MFCD21025850
• SCHEMBL24809999

• Inchi： 1S/C5H2BrClIN/c6-3-1-5(7)9-2-4(3)8/h1-2H
• InChI Key： XPISYMPZZGZCFQ-UHFFFAOYSA-N
• SMILES： IC1C=NC(=CC=1Br)Cl

Computed Properties

• Exact Mass: 316.81039g/mol
• Monoisotopic Mass: 316.81039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-bromo-2-chloro-5-iodopyridine

Professional Introduction to 4-bromo-2-chloro-5-iodopyridine (CAS No. 1354021-06-9)

4-bromo-2-chloro-5-iodopyridine, with the chemical formula C₅H₂BrClIN₂, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number CAS No. 1354021-06-9, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, comprising bromine, chlorine, and iodine substituents on a pyridine ring, make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

The< strong>pyridine core of 4-bromo-2-chloro-5-iodopyridine is a well-documented pharmacophore in drug discovery, contributing to its utility in designing compounds with diverse biological activities. The presence of halogen atoms at specific positions enhances its reactivity, making it a valuable building block for further functionalization. In recent years, this compound has been extensively studied for its potential applications in the development of small-molecule inhibitors targeting various disease pathways.

One of the most compelling aspects of 4-bromo-2-chloro-5-iodopyridine is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling and are often implicated in cancer and inflammatory diseases. By leveraging the reactivity of the halogen atoms, researchers have been able to develop highly selective kinase inhibitors that exhibit potent activity against specific targets. For instance, studies have demonstrated that derivatives of this compound can inhibit tyrosine kinases, which are overexpressed in many cancerous cells.

In addition to its applications in oncology, 4-bromo-2-chloro-5-iodopyridine has shown promise in the treatment of infectious diseases. Recent research has highlighted its utility in the design of antiviral agents. The halogenated pyridine scaffold allows for the introduction of modifications that can enhance binding affinity to viral proteases and polymerases. This has led to the development of novel compounds that exhibit significant antiviral activity against various pathogens.

The< strong>agrochemical industry has also recognized the potential of 4-bromo-2-chloro-5-iodopyridine as a precursor for developing new pesticides. Its structural versatility enables the creation of compounds with herbicidal and insecticidal properties. Researchers have synthesized several derivatives that demonstrate efficacy in controlling pests while maintaining environmental safety. These findings underscore the importance of this compound in addressing global food security challenges.

From a synthetic chemistry perspective, 4-bromo-2-chloro-5-iodopyridine offers unique opportunities for exploring new reaction pathways and methodologies. The combination of bromine, chlorine, and iodine substituents provides multiple sites for functional group transformations, allowing chemists to tailor molecular structures with precision. This has led to innovative approaches in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are essential for constructing complex organic molecules.

The< strong>CAS No. 1354021-06-9 designation ensures that researchers can reliably source this compound for their experiments. Its availability from reputable chemical suppliers facilitates further exploration of its applications in drug discovery and material science. As research continues to uncover new biological activities and synthetic utilities, the significance of 4-bromo-2-chloro-5-iodopyridine is expected to grow.

In conclusion, 4-bromo-2-chloro-5-iodopyridine is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features and reactivity make it an indispensable tool for scientists working on cutting-edge research projects. The ongoing studies into its derivatives promise to yield novel compounds with therapeutic benefits that address unmet medical needs.